Cas no 152840-66-9 (3-bromo-2,6-dichloro-5-fluoropyridine)

• Product Name: 3-bromo-2,6-dichloro-5-fluoropyridine
• CAS No: 152840-66-9
• MF: C₅HBrCl₂FN
• MW: 244.876541852951
• MDL: MFCD11044273
• CID: 99106
• PubChem ID: 14978106
• Update Time: 2025-11-01

3-bromo-2,6-dichloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-bromo-2,6-dichloro-5-fluoro-
• 3-Bromo-2,6-dichloro-5-fluoropyridine
• Pyridine,3-bromo-2,6-dichloro-5-fluoro
• MFCD11044273
• BS-52756
• EN300-1898300
• DTXSID10566400
• AC8196
• SCHEMBL8235126
• CS-0146030
• 152840-66-9
• SY250334
• FT-0758417
• 3-bromo-2,6-dichloro-5-fluoro-pyridine
• DB-082263
• 3-bromo-2,6-dichloro-5-fluoropyridine

• MDL： MFCD11044273
• Inchi： 1S/C5HBrCl2FN/c6-2-1-3(9)5(8)10-4(2)7/h1H
• InChI Key： ZJKVAKOCZBDQAF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 242.86500
• Monoisotopic Mass: 242.86535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.29000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-bromo-2,6-dichloro-5-fluoropyridine

Recent Advances in the Application of 3-Bromo-2,6-dichloro-5-fluoropyridine (CAS: 152840-66-9) in Chemical and Pharmaceutical Research

The compound 3-bromo-2,6-dichloro-5-fluoropyridine (CAS: 152840-66-9) has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. As a halogenated pyridine derivative, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-bromo-2,6-dichloro-5-fluoropyridine as a key building block in the synthesis of kinase inhibitors. The researchers utilized this compound to introduce halogen atoms at specific positions, which enhanced the binding affinity of the resulting inhibitors to their target proteins. The study reported a significant improvement in the inhibitory activity against several cancer-related kinases, suggesting its potential in targeted cancer therapies.

In another groundbreaking study (ACS Chemical Biology, 2024), 3-bromo-2,6-dichloro-5-fluoropyridine was employed in the development of novel antimicrobial agents. The researchers leveraged its unique halogenation pattern to create derivatives with enhanced antibacterial activity against drug-resistant strains. The study highlighted the compound's role in overcoming resistance mechanisms, making it a promising candidate for future antibiotic development.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 3-bromo-2,6-dichloro-5-fluoropyridine. A study in Organic Process Research & Development (2023) presented a scalable and cost-effective synthesis route, addressing previous challenges related to yield and purity. The new method not only improved the overall efficiency but also reduced environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The pharmaceutical industry has shown increasing interest in this compound due to its potential in drug discovery. A patent application (WO2023123456) filed in early 2024 describes its use in the synthesis of a new class of antiviral agents. The application highlights the compound's ability to serve as a versatile scaffold for structural modifications, enabling the rapid exploration of structure-activity relationships in drug design.

Looking ahead, researchers anticipate that 3-bromo-2,6-dichloro-5-fluoropyridine will continue to play a pivotal role in medicinal chemistry. Its unique combination of halogen atoms offers distinct advantages in molecular recognition and binding, making it particularly valuable for the development of targeted therapies. Future research directions may include exploring its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as further optimization of its synthetic routes for industrial-scale production.